Cas no 820247-10-7 (1H-Pyrrole-1-propanamide, N-(2-aminoethyl)-2,5-dihydro-2,5-dioxo-)

• Product Name: 1H-Pyrrole-1-propanamide, N-(2-aminoethyl)-2,5-dihydro-2,5-dioxo-
• CAS No: 820247-10-7
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• MDL: MFCD28397090
• CID: 700096
• PubChem ID: 51341002
• Update Time: 2025-04-19

1H-Pyrrole-1-propanamide, N-(2-aminoethyl)-2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanamide, N-(2-aminoethyl)-2,5-dihydro-2,5-dioxo-
• N-(2-aminoethyl)-3-(2,5-dioxopyrrol-1-yl)propanamide
• SCHEMBL1191235
• 820247-10-7
• DTXSID50679826
• N-(2-Aminoethyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide

• MDL： MFCD28397090
• Inchi： 1S/C9H13N3O3/c10-4-5-11-7(13)3-6-12-8(14)1-2-9(12)15/h1-2H,3-6,10H2,(H,11,13)
• InChI Key： LGOKQXDILYRQRS-UHFFFAOYSA-N
• SMILES： O=C(CCN1C(C=CC1=O)=O)NCCN

Computed Properties

• Exact Mass: 211.096
• Monoisotopic Mass: 211.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 92.5A^2